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Compound of Interest

Compound Name: Cy7 maleimide

Cat. No.: B15554661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Cy7
maleimide, a near-infrared fluorescent dye commonly used for labeling proteins, peptides, and

other biomolecules. Due to the absence of a specific Safety Data Sheet (SDS) for Cy7
maleimide, this document synthesizes information from analogous compounds, including other

cyanine dyes and maleimide-containing reagents. Researchers should handle this compound

with care, adhering to the principle of "as low as reasonably achievable" (ALARA) for exposure.

Hazard Identification and Classification
While a specific hazard classification for Cy7 maleimide is not readily available, the maleimide

functional group is known to be reactive and potentially hazardous. Maleimides are generally

considered toxic if swallowed, can cause skin and eye irritation or burns, and may lead to

allergic skin reactions.[1][2][3] The cyanine dye component itself is a complex organic molecule

that should be handled with care to avoid inhalation, ingestion, and skin contact.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to minimize exposure when handling

Cy7 maleimide. The following table summarizes the recommended PPE.
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Body Part Recommended Protection Rationale

Hands
Nitrile or other chemically

resistant gloves.

To prevent skin contact and

potential sensitization.[4]

Eyes
Safety glasses with side

shields or goggles.

To protect against splashes

and dust particles.[4]

Body Laboratory coat.
To protect clothing and skin

from contamination.[4]

Respiratory

Use in a well-ventilated area or

a chemical fume hood. A dust

respirator may be necessary if

handling the solid form and

dust is generated.[4][5][6]

To prevent inhalation of dust or

aerosols.

PPE Donning and Doffing Workflow

Donning (Putting On)

Doffing (Taking Off)

Lab Coat Goggles / Face Shield Gloves

Gloves Goggles / Face Shield Lab Coat

Click to download full resolution via product page

Figure 1: Recommended sequence for donning and doffing PPE.

Safe Handling and Storage
Proper handling and storage are crucial to maintain the stability of Cy7 maleimide and ensure

laboratory safety.
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Handling:

Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust

or aerosols.[4]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[4]

Avoid generating dust when working with the solid form.[4]

Storage:

Store at -20°C in a dry, dark place.[7][8][9][10]

Protect from light and moisture.[7][8][9][10]

Stock solutions in anhydrous DMSO can be stored at -20°C for up to four weeks.[9][11]

Avoid repeated freeze-thaw cycles.[11]

Parameter Condition Reference

Storage Temperature -20°C [7][8][9][10]

Light Exposure
Store in the dark. Avoid

prolonged exposure to light.
[7][8][10]

Moisture Desiccate. Keep in a dry place. [7][8][10]

Stock Solution Stability
Up to 4 weeks at -20°C in

anhydrous DMSO.
[9][11]

First Aid Measures
In case of exposure to Cy7 maleimide, follow these first aid procedures and seek medical

attention.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek medical

attention.[5][12]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation or a rash occurs, seek

medical attention.[4][12]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[4][5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][12]

Spill and Waste Disposal
Spill Management:

In case of a spill, wear appropriate PPE.

For solid spills, avoid generating dust. Gently sweep or vacuum the material into a sealed

container for disposal.[4]

For liquid spills, absorb with an inert material and place in a sealed container for disposal.[5]

Ventilate the area and wash the spill site after material pickup is complete.

Waste Disposal:

Dispose of Cy7 maleimide and any contaminated materials as hazardous chemical waste.

[3]
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It is good practice to deactivate the reactive maleimide group before disposal by reacting it

with an excess of a thiol-containing compound like β-mercaptoethanol or dithiothreitol (DTT).

[3]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Waste Deactivation Workflow

Deactivation Protocol

Prepare Quenching Solution
(~100 mM BME or DTT)

Add Cy7 Maleimide Waste
to 10-fold Molar Excess
of Quenching Solution

Incubate for at least 2 hours
at Room Temperature

Dispose as Hazardous Waste

 

Cy7-Maleimide

Cy7-S-Protein
(Stable Thioether Bond)

+

Protein-SH

Michael Addition
(pH 6.5-7.5)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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